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Compound of Interest

Compound Name: 6-(Bromomethyl)-2,2'-bipyridine

Cat. No.: B3182486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(bromomethyl)-2,2'-bipyridine is a functionalized derivative of 2,2'-bipyridine, a prominent

chelating ligand in coordination chemistry. The introduction of a reactive bromomethyl group at

the 6-position provides a versatile handle for further synthetic modifications, making it a

valuable building block in the development of novel ligands, metal complexes, and functional

materials. This technical guide provides a comprehensive overview of the known

physicochemical properties, synthesis, and potential applications of 6-(bromomethyl)-2,2'-
bipyridine, with a focus on its relevance to researchers in chemistry and drug development.

Physicochemical Data
Quantitative physicochemical data for 6-(bromomethyl)-2,2'-bipyridine is not extensively

reported in publicly available literature. For comparative purposes, data for the related

compounds 6,6'-bis(bromomethyl)-2,2'-bipyridine and 6-bromo-2,2'-bipyridine are also

presented.

Table 1: Physicochemical Properties of 6-(bromomethyl)-2,2'-bipyridine and Related

Compounds
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Property
6-
(bromomethyl)-2,2'-
bipyridine

6,6'-
bis(bromomethyl)-2
,2'-bipyridine

6-bromo-2,2'-
bipyridine

Molecular Formula C₁₁H₉BrN₂ C₁₂H₁₀Br₂N₂ C₁₀H₇BrN₂

Molecular Weight 249.11 g/mol [1] 342.03 g/mol [2][3] 235.08 g/mol

Melting Point Data not available 180 °C[2] 72.0 to 76.0 °C[4]

Boiling Point Data not available 389.3 °C[2]
133 °C / 2.2 mmHg[4]

[5]

Solubility Data not available Data not available
Chloroform,

Methanol[4]

Appearance Data not available Data not available
White to Almost white

powder to crystal[4]

Synthesis of 6-(bromomethyl)-2,2'-bipyridine
A common synthetic route to 6-(bromomethyl)-2,2'-bipyridine involves the bromination of its

corresponding alcohol precursor, [2,2'-bipyridin]-6-ylmethanol.

Experimental Protocol: Bromination of [2,2'-bipyridin]-6-
ylmethanol
This protocol is adapted from a procedure described in the literature for the synthesis of

halomethyl-2,2'-bipyridine derivatives.[6]

Materials:

[2,2'-bipyridin]-6-ylmethanol

Phosphorus tribromide (PBr₃)

Dry Dichloromethane (DCM)

Sodium hydroxide (NaOH) solution (e.g., 1 M)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice bath

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Dissolve [2,2'-bipyridin]-6-ylmethanol (1.0 equivalent) in dry DCM under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add phosphorus tribromide (PBr₃) (approximately 3.0 equivalents) to the cooled

solution.

Remove the ice bath and stir the reaction mixture at room temperature overnight.

After the reaction is complete, carefully quench the reaction by the slow addition of a

saturated aqueous sodium bicarbonate solution until effervescence ceases.

Separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield the crude

product.

The crude product can be purified by column chromatography on silica gel.

Characterization:

The final product should be characterized by standard analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

Mass Spectrometry: To confirm the molecular weight.
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Infrared (IR) Spectroscopy: To identify functional groups.

While specific NMR data for 6-(bromomethyl)-2,2'-bipyridine is not readily available in the

cited literature, the expected ¹H NMR spectrum would show characteristic signals for the

bipyridine ring protons and a singlet for the bromomethyl (-CH₂Br) protons.

Synthesis Workflow
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Synthesis of 6-(bromomethyl)-2,2'-bipyridine
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Caption: Workflow for the synthesis of 6-(bromomethyl)-2,2'-bipyridine.
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Reactivity and Applications
The primary utility of 6-(bromomethyl)-2,2'-bipyridine lies in the reactivity of the bromomethyl

group, which is an excellent leaving group in nucleophilic substitution reactions. This allows for

the facile introduction of a wide range of functional groups, enabling the synthesis of more

complex and tailored bipyridine ligands.

Key Applications
Ligand Synthesis: It serves as a precursor for the synthesis of multidentate ligands by

reacting it with various nucleophiles such as amines, thiols, and alcohols. These modified

ligands can then be used to form metal complexes with specific properties.

Coordination Chemistry: The resulting bipyridine-based ligands are widely used in

coordination chemistry to create metal complexes with applications in catalysis, materials

science, and photochemistry.

Drug Development and Medicinal Chemistry: Bipyridine derivatives and their metal

complexes have been investigated for their potential biological activities, including as

anticancer agents. The functionalized bipyridine can act as a scaffold to which other

pharmacophores are attached. Some metal complexes derived from substituted bipyridines

have been shown to induce cancer cell death through mechanisms such as the generation of

reactive oxygen species (ROS).

Logical Relationship of Applications
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Applications of 6-(bromomethyl)-2,2'-bipyridine

Synthetic Utility

Primary Application Areas

Potential Outcomes
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Caption: Role of 6-(bromomethyl)-2,2'-bipyridine in synthesis and research.

Conclusion
6-(bromomethyl)-2,2'-bipyridine is a valuable synthetic intermediate with significant potential

in the fields of coordination chemistry and medicinal chemistry. While comprehensive

physicochemical data is currently limited in the public domain, its synthetic accessibility and the

reactivity of the bromomethyl group make it an attractive starting material for the development

of novel functional molecules. Further research into the properties and applications of this

compound and its derivatives is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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